![molecular formula C17H23NO3S B272641 N,N-dimethyl-4-(pentyloxy)-1-naphthalenesulfonamide](/img/structure/B272641.png)
N,N-dimethyl-4-(pentyloxy)-1-naphthalenesulfonamide
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Overview
Description
N,N-dimethyl-4-(pentyloxy)-1-naphthalenesulfonamide, also known as W-13, is a chemical compound that belongs to the sulfonamide family. It is a potent and selective inhibitor of calmodulin-dependent enzymes and has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
N,N-dimethyl-4-(pentyloxy)-1-naphthalenesulfonamide inhibits calmodulin-dependent enzymes by binding to the calmodulin-binding domain of the enzyme. This prevents the binding of calmodulin to the enzyme, which is necessary for its activation. As a result, the enzyme is unable to carry out its normal function, leading to the inhibition of cellular processes that depend on the enzyme.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit muscle contraction, neurotransmitter release, and gene expression. The compound has also been shown to have anti-inflammatory and anti-tumor properties.
Advantages and Limitations for Lab Experiments
The advantages of using N,N-dimethyl-4-(pentyloxy)-1-naphthalenesulfonamide in lab experiments include its potency and selectivity as an inhibitor of calmodulin-dependent enzymes. The compound is also relatively easy to synthesize and purify. However, the limitations of using the compound include its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for the study of N,N-dimethyl-4-(pentyloxy)-1-naphthalenesulfonamide. One area of research is the identification of new calmodulin-dependent enzyme targets for the treatment of various diseases. Another area of research is the development of new inhibitors that are more potent and selective than this compound. Additionally, the compound could be used in combination with other drugs to enhance their efficacy or reduce their toxicity.
Synthesis Methods
The synthesis of N,N-dimethyl-4-(pentyloxy)-1-naphthalenesulfonamide involves the reaction of 4-chloro-1-naphthalenesulfonamide with pentanol in the presence of sodium hydride. The resulting product is then treated with dimethyl sulfate to obtain this compound. The purity and yield of the compound can be improved by recrystallization.
Scientific Research Applications
N,N-dimethyl-4-(pentyloxy)-1-naphthalenesulfonamide has been extensively studied for its scientific research applications. It is a potent and selective inhibitor of calmodulin-dependent enzymes, which play a crucial role in a variety of cellular processes, including muscle contraction, neurotransmitter release, and gene expression. The compound has been used to study the role of calmodulin-dependent enzymes in these processes and to identify potential drug targets for the treatment of various diseases.
properties
Molecular Formula |
C17H23NO3S |
---|---|
Molecular Weight |
321.4 g/mol |
IUPAC Name |
N,N-dimethyl-4-pentoxynaphthalene-1-sulfonamide |
InChI |
InChI=1S/C17H23NO3S/c1-4-5-8-13-21-16-11-12-17(22(19,20)18(2)3)15-10-7-6-9-14(15)16/h6-7,9-12H,4-5,8,13H2,1-3H3 |
InChI Key |
UEPUGVOZEZHDIZ-UHFFFAOYSA-N |
SMILES |
CCCCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N(C)C |
Canonical SMILES |
CCCCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N(C)C |
Origin of Product |
United States |
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